![molecular formula C19H26N2O3 B4415825 N-1-adamantyl-4-(methoxymethyl)-6-methyl-2-oxo-1,2-dihydro-3-pyridinecarboxamide](/img/structure/B4415825.png)
N-1-adamantyl-4-(methoxymethyl)-6-methyl-2-oxo-1,2-dihydro-3-pyridinecarboxamide
Overview
Description
N-1-adamantyl-4-(methoxymethyl)-6-methyl-2-oxo-1,2-dihydro-3-pyridinecarboxamide is a chemical compound with potential applications in scientific research. It is a pyridine-based compound that has been synthesized using various methods.
Mechanism of Action
The mechanism of action of N-1-adamantyl-4-(methoxymethyl)-6-methyl-2-oxo-1,2-dihydro-3-pyridinecarboxamide is not fully understood. However, it has been suggested that this compound may exert its anticancer activity by inhibiting the activity of an enzyme called topoisomerase II. This enzyme is involved in DNA replication and is a target for many anticancer drugs.
Biochemical and Physiological Effects:
This compound has been reported to have various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, induce apoptosis (programmed cell death), and inhibit the activity of topoisomerase II. This compound has also been reported to have antifungal and anti-inflammatory activities.
Advantages and Limitations for Lab Experiments
One advantage of using N-1-adamantyl-4-(methoxymethyl)-6-methyl-2-oxo-1,2-dihydro-3-pyridinecarboxamide in lab experiments is its potential as an anticancer agent. It has been shown to inhibit the growth of cancer cells and may have fewer side effects than other anticancer drugs. However, one limitation of using this compound is that its mechanism of action is not fully understood, which may make it difficult to optimize its use in lab experiments.
Future Directions
There are several future directions for research on N-1-adamantyl-4-(methoxymethyl)-6-methyl-2-oxo-1,2-dihydro-3-pyridinecarboxamide. One direction is to further investigate its mechanism of action, which may provide insights into how to optimize its use in lab experiments. Another direction is to explore its potential as an antifungal and anti-inflammatory agent. Additionally, the anticancer activity of this compound could be further explored, potentially leading to the development of new anticancer drugs.
Scientific Research Applications
N-1-adamantyl-4-(methoxymethyl)-6-methyl-2-oxo-1,2-dihydro-3-pyridinecarboxamide has potential applications in scientific research. It has been reported to exhibit anticancer activity by inhibiting the growth of cancer cells. It has also been reported to have antifungal activity against Candida albicans. Furthermore, this compound has been shown to have potential as an anti-inflammatory agent.
properties
IUPAC Name |
N-(1-adamantyl)-4-(methoxymethyl)-6-methyl-2-oxo-1H-pyridine-3-carboxamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H26N2O3/c1-11-3-15(10-24-2)16(17(22)20-11)18(23)21-19-7-12-4-13(8-19)6-14(5-12)9-19/h3,12-14H,4-10H2,1-2H3,(H,20,22)(H,21,23) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OVGMEUKOOJBTBM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C(=O)N1)C(=O)NC23CC4CC(C2)CC(C4)C3)COC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H26N2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
330.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
9.6 [ug/mL] (The mean of the results at pH 7.4) | |
Record name | SID24789595 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.